2-((3-chlorophenyl)amino)-N-(pyridin-4-ylmethyl)thiazole-4-carboxamide
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Description
2-((3-chlorophenyl)amino)-N-(pyridin-4-ylmethyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13ClN4OS and its molecular weight is 344.82. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Aryl Monoazo Organic Compounds Synthesis
Research by Khalifa et al. (2015) explored the synthesis of novel heterocyclic aryl monoazo organic compounds, including derivatives similar to the compound . These compounds were evaluated for their antioxidant, antitumor, and antimicrobial activities. The study highlights the potential of such thiazole derivatives in developing biologically active fabrics with sterile properties for various life applications (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Antimicrobial and Anticancer Activities
Kubba and Rahim (2018) focused on the synthesis and antimicrobial evaluation of new two-amino-4-(4-chlorophenyl) thiazole derivatives. These compounds exhibited moderate antibacterial activity against Gram-positive bacteria and high antifungal activity against certain Candida species. This research underscores the potential of thiazole derivatives in antimicrobial applications (Kubba & Rahim, 2018).
Inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)
Borzilleri et al. (2006) identified substituted benzamides, structurally related to thiazole derivatives, as potent and selective inhibitors of VEGFR-2 kinase activity. These compounds showed significant in vivo efficacy in cancer models, suggesting the therapeutic potential of thiazole derivatives in cancer treatment (Borzilleri et al., 2006).
Synthesis and Characterization for Dyeing Applications
The synthesis of thiazole-selenium disperse dyes for dyeing polyester fabrics, as investigated by Khalifa et al. (2015), indicates the utility of thiazole derivatives in material science. These dyes were not only effective in coloring fabrics but also endowed them with antimicrobial properties, suggesting a multifunctional application in textiles (Khalifa et al., 2015).
Properties
IUPAC Name |
2-(3-chloroanilino)-N-(pyridin-4-ylmethyl)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN4OS/c17-12-2-1-3-13(8-12)20-16-21-14(10-23-16)15(22)19-9-11-4-6-18-7-5-11/h1-8,10H,9H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFEAAPPYKIOIIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)C(=O)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.